Cas no 220185-54-6 (Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-)

• Product Name: Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-
• CAS No: 220185-54-6
• MF: C₉₆H₉₀O₆S₁₂
• MW: 1724.51821088791
• CID: 1409601
• Update Time: 2024-08-16

Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-
• Benzene, 1,2,3,4,5,6-hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-

• Inchi： 1S/C96H90O6S12/c1-61(2)97-67-13-25-73(26-14-67)103-79-37-49-85(50-38-79)109-91-92(110-86-51-39-80(40-52-86)104-74-27-15-68(16-28-74)98-62(3)4)94(112-88-55-43-82(44-56-88)106-76-31-19-70(20-32-76)100-64(7)8)96(114-90-59-47-84(48-60-90)108-78-35-23-72(24-36-78)102-66(11)12)95(113-89-57-45-83(46-58-89)107-77-33-21-71(22-34-77)101-65(9)10)93(91)111-87-53-41-81(42-54-87)105-75-29-17-69(18-30-75)99-63(5)6/h13-66H,1-12H3
• InChI Key： VKYJRFXGSFNEMA-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)=C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)=C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)=C1SC1=CC=C(SC2=CC=C(OC(C)C)C=C2)C=C1

Computed Properties

• Exact Mass: 1722.3393

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• PSA: 55.38